Cas no 16935-10-7 (3-2-(4-bromophenyl)-2-oxoethyl-1,2-dimethyl-1H-1,3-benzodiazol-3-ium bromide)

• Product Name: 3-2-(4-bromophenyl)-2-oxoethyl-1,2-dimethyl-1H-1,3-benzodiazol-3-ium bromide
• CAS No: 16935-10-7
• MF: C₁₇H₁₆Br₂N₂O
• MW: 424.129742622375
• CID: 6512083
• PubChem ID: 16800649
• Update Time: 2025-05-21

3-2-(4-bromophenyl)-2-oxoethyl-1,2-dimethyl-1H-1,3-benzodiazol-3-ium bromide Chemical and Physical Properties

Names and Identifiers

• 3-2-(4-bromophenyl)-2-oxoethyl-1,2-dimethyl-1H-1,3-benzodiazol-3-ium bromide
• 3-(2-(4-bromophenyl)-2-oxoethyl)-1,2-dimethyl-1H-benzo[d]imidazol-3-ium bromide
• 16935-10-7
• AKOS016032191
• 3-[2-(4-bromophenyl)-2-oxoethyl]-1,2-dimethyl-1H-1,3-benzodiazol-3-ium bromide
• 1-(4-bromophenyl)-2-(2,3-dimethylbenzimidazol-3-ium-1-yl)ethanone;bromide
• F0020-1519

• Inchi： 1S/C17H16BrN2O.BrH/c1-12-19(2)15-5-3-4-6-16(15)20(12)11-17(21)13-7-9-14(18)10-8-13;/h3-10H,11H2,1-2H3;1H/q+1;/p-1
• InChI Key： IRVOLZMOIDRLGB-UHFFFAOYSA-M
• SMILES： BrC1C=CC(=CC=1)C(CN1C(C)=[N+](C)C2C=CC=CC1=2)=O.[Br-]

Computed Properties

• Exact Mass: 423.96089g/mol
• Monoisotopic Mass: 421.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.9Ų

Additional information on 3-2-(4-bromophenyl)-2-oxoethyl-1,2-dimethyl-1H-1,3-benzodiazol-3-ium bromide

Comprehensive Overview of 3-2-(4-bromophenyl)-2-oxoethyl-1,2-dimethyl-1H-1,3-benzodiazol-3-ium bromide (CAS No. 16935-10-7)

The compound 3-2-(4-bromophenyl)-2-oxoethyl-1,2-dimethyl-1H-1,3-benzodiazol-3-ium bromide, identified by its CAS No. 16935-10-7, is a specialized organic molecule with significant applications in pharmaceutical and chemical research. This benzodiazolium derivative is characterized by its unique structural features, including a 4-bromophenyl group and a 2-oxoethyl moiety, which contribute to its reactivity and potential utility in various scientific domains. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug development and material science.

In recent years, the demand for heterocyclic compounds like 3-2-(4-bromophenyl)-2-oxoethyl-1,2-dimethyl-1H-1,3-benzodiazol-3-ium bromide has surged, driven by advancements in medicinal chemistry and organic synthesis. This compound's brominated aromatic structure makes it a valuable intermediate for designing novel therapeutic agents, particularly in the fields of antimicrobial and anticancer research. Its benzodiazolium core also aligns with current trends in small-molecule drug discovery, a topic frequently searched in academic and industrial databases.

The synthesis of CAS No. 16935-10-7 involves multi-step organic reactions, often starting from 1,2-dimethyl-1H-benzimidazole and incorporating 4-bromophenacyl bromide as a key reagent. This process highlights the compound's relevance in green chemistry discussions, as researchers seek eco-friendly synthetic routes. The quaternary ammonium nature of this molecule further enhances its solubility and stability, making it suitable for bioconjugation and catalysis applications—topics trending in AI-driven chemical research platforms.

From an analytical perspective, 3-2-(4-bromophenyl)-2-oxoethyl-1,2-dimethyl-1H-1,3-benzodiazol-3-ium bromide exhibits distinct spectroscopic properties. Its UV-Vis absorption profile and NMR spectra are critical for quality control in industrial settings. These characteristics are often queried in spectral databases, reflecting the compound's importance in analytical method development. Additionally, its crystalline structure has been studied using X-ray diffraction, a technique widely discussed in materials science forums.

The potential applications of CAS No. 16935-10-7 extend to photodynamic therapy (PDT), where its light-sensitive properties could be harnessed for medical treatments. This aligns with growing public interest in non-invasive therapies, a hot topic in healthcare innovation searches. Furthermore, its electrochemical behavior makes it a candidate for energy storage research, connecting it to the global push for sustainable technologies.

In conclusion, 3-2-(4-bromophenyl)-2-oxoethyl-1,2-dimethyl-1H-1,3-benzodiazol-3-ium bromide represents a versatile compound with multifaceted scientific value. Its CAS No. 16935-10-7 serves as a gateway to exploring cutting-edge research in drug design, functional materials, and environmental chemistry. As interdisciplinary studies continue to evolve, this compound will likely remain a subject of interest in both academic publications and industrial patents, addressing many of the pressing questions in modern chemistry.